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Compound of Interest

3-(2-Chlorophenyl)oxolane-2,5-
Compound Name:

dione
CAS No.: 66041-30-3
Cat. No.: B3037897

Get Quote

3-(2-Chlorophenyl)oxolane-2,5-dione: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(2-Chlorophenyl)oxolane-2,5-
dione, a substituted succinic anhydride derivative of interest in medicinal chemistry and
materials science. Due to the limited availability of public data on this specific compound, this
document compiles information on its predicted identifiers, a proposed synthetic pathway
based on established chemical principles, and an analysis of its potential biological activities
inferred from structurally related compounds. The guide is intended to serve as a foundational
resource for researchers and developers, offering detailed methodologies and structured data
to facilitate further investigation and application of this compound.
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Chemical Identifiers and Properties

While a specific CAS number for 3-(2-Chlorophenyl)oxolane-2,5-dione is not publicly
registered, its identifiers and properties can be predicted based on its chemical structure.
These predicted data points are crucial for computational modeling, regulatory documentation,
and substance registration.

Identifier/Property Predicted Value Source/Method
3-(2-chlorophenyl)oxolane-2,5-

IUPAC Name ) IUPAC Nomenclature Rules
dione

Molecular Formula C10H7CIO3 Elemental Composition

Molecular Weight 210.61 g/mol Based on Molecular Formula

) C1(C(C(=0)0C1=0)C2=CC=C  Structure-to-SMILES
Canonical SMILES

C=C2Cl) Conversion
InChl Key (Predicted) InChl Generation Algorithm
CAS Number Not Assigned

Proposed Synthesis

The synthesis of 3-(2-Chlorophenyl)oxolane-2,5-dione can be approached through
established methods for the preparation of substituted succinic anhydrides. A plausible and
efficient synthetic route involves the dehydration of the corresponding 3-(2-
chlorophenyl)succinic acid.

Experimental Protocol: Synthesis of 3-(2-
Chlorophenyl)succinic Acid

A potential precursor, 3-(2-chlorophenyl)succinic acid, can be synthesized via a Michael
addition of a cyanide equivalent to 2-chlorocinnamic acid, followed by hydrolysis.

Materials:

e 2-Chlorocinnamic acid
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Sodium cyanide

Ethanol

Water

Hydrochloric acid

Sodium hydroxide

Procedure:

 Dissolve 2-chlorocinnamic acid in a mixture of ethanol and water.

e Add a solution of sodium cyanide in water dropwise at a controlled temperature.

« Stir the reaction mixture at room temperature until the reaction is complete (monitored by
TLC).

 Acidify the mixture with hydrochloric acid to precipitate the intermediate cyano-carboxylic
acid.

 Filter and wash the precipitate.
o Hydrolyze the intermediate by refluxing with a solution of sodium hydroxide.

 Acidify the cooled reaction mixture with concentrated hydrochloric acid to precipitate 3-(2-
chlorophenyl)succinic acid.

Filter, wash with cold water, and dry the product.

Experimental Protocol: Dehydration to 3-(2-
Chlorophenyl)oxolane-2,5-dione

The final step involves the cyclization of the dicarboxylic acid to the anhydride.

Materials:
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e 3-(2-Chlorophenyl)succinic acid

e Acetyl chloride or Acetic anhydride

* Inert solvent (e.g., toluene)

Procedure:

e Suspend 3-(2-chlorophenyl)succinic acid in an inert solvent.

e Add acetyl chloride or acetic anhydride to the suspension.

o Heat the mixture to reflux for several hours until a clear solution is obtained, indicating the

formation of the anhydride.

o Cool the reaction mixture to room temperature and then in an ice bath to crystallize the

product.

« Filter the crystals, wash with a cold non-polar solvent (e.g., hexane), and dry under vacuum.

Step 2: Dehydration

Acetyl Chloride

| |
|—>

3-(2-Chlorophenyl)succinic Acid

Dehydration/Cyclization ——>|

3-(2-Chlorophenyl)oxolane-2,5-dione

Sodium Cyanide ﬁ

Step 1: Synthesis of 3-(2-Chlorophenyl)succinic Acid

’—> Michael Addition & Hydrolysis

I

3-(2-Chlorophenyl)succinic Acid

2-Chlorocinnamic Acid
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Caption: Proposed two-step synthesis of 3-(2-Chlorophenyl)oxolane-2,5-dione.

Potential Biological Activity and Signhaling Pathways

The biological activity of 3-(2-Chlorophenyl)oxolane-2,5-dione has not been explicitly
reported. However, the succinic anhydride moiety is a known reactive pharmacophore, and
related compounds have exhibited a range of biological effects. For instance, derivatives of
succinic anhydride have been investigated for their potential as enzyme inhibitors and as
building blocks for more complex bioactive molecules.

The introduction of a 2-chlorophenyl group can significantly influence the compound's
lipophilicity, electronic properties, and steric profile, which in turn can modulate its interaction
with biological targets. It is hypothesized that 3-(2-Chlorophenyl)oxolane-2,5-dione could act
as a covalent modifier of proteins through acylation of nucleophilic residues such as lysine,
serine, or cysteine. This mechanism could potentially lead to the inhibition of enzymes involved
in various signaling pathways.
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Potential Enzyme Inhibition

3-(2-Chlorophenyl)oxolane-2,5-dione

Acylation

Nucleophilic Residue
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Inhibition >~ Blocked
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Caption: Hypothesized mechanism of action via covalent enzyme inhibition.

Analytical Characterization

For the structural elucidation and purity assessment of synthesized 3-(2-
Chlorophenyl)oxolane-2,5-dione, a combination of spectroscopic and chromatographic

techniques would be essential.
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Technique Expected Observations

Aromatic protons of the 2-chlorophenyl group,

and protons of the oxolane ring. Chemical shifts
1H NMR _ o

and coupling constants would be characteristic

of the substitution pattern.

Carbonyl carbons of the anhydride, aromatic
13C NMR carbons, and aliphatic carbons of the oxolane

ring.

Strong characteristic carbonyl stretching
frequencies for the anhydride group (typically
two bands around 1860 and 1780 cm~1). C-ClI

stretching vibrations.

FT-IR

Molecular ion peak corresponding to the
M Spect . molecular weight of the compound, along with a
ass Spectrometry o ]
characteristic isotopic pattern due to the

presence of chlorine.

A single major peak indicating the purity of the
HPLC compound, with retention time dependent on the

column and mobile phase used.

Conclusion and Future Directions

This technical guide provides a foundational understanding of 3-(2-Chlorophenyl)oxolane-2,5-
dione based on predictive methods and data from analogous compounds. The proposed
synthetic route offers a practical approach for its preparation, enabling further investigation into
its chemical and biological properties. Future research should focus on the actual synthesis
and characterization of this compound to validate the predicted data. Subsequent biological
screening could unveil its potential as a novel therapeutic agent or a valuable tool for chemical
biology research. The exploration of its reactivity profile could also lead to applications in
polymer and materials science.

o To cite this document: BenchChem. [3-(2-Chlorophenyl)oxolane-2,5-dione CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b3037897/docs#3-2-chlorophenyl-oxolane-2-5-dione-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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